Silica-supported tantalum clusters: catalyst for alkane conversion†

Chemical Communications Pub Date: 2006-08-10 DOI: 10.1039/B608794A

Abstract

Silica-supported tantalum clusters (on average, approximately tritantalum) were formed by the treatment, in either H2 or ethane, of adsorbed Ta(CH2Ph)5; the supported catalyst is active for ethane conversion to methane and propane at 523 K, with the used catalyst containing clusters of the same average nuclearity as the precursor.

Graphical abstract: Silica-supported tantalum clusters: catalyst for alkane conversion
Silica-supported tantalum clusters: catalyst for alkane conversion†
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